3,4-difluoro-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-difluoro-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C16H12F2N2O3 and its molecular weight is 318.28. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Insights
Synthesis of Fluorinated Heterocycles : Research on the synthesis of fluorinated heterocycles, including benzoxazepines, highlights the unique electrophilic reactivity provided by the presence of fluorine atoms. This property facilitates nucleophilic vinylic substitution reactions, leading to the formation of various fluorinated heterocyclic compounds with potential applications in medicinal chemistry and drug design (Meiresonne et al., 2015).
Novel Benzo[1,5]oxazepin Compounds : The synthesis of novel benzo[1,5]oxazepin-4-one skeleton compounds from difluorinated precursors underlines the interest in developing new molecular scaffolds for therapeutic applications. This work contributes to constructing molecular libraries aimed at therapeutic use, showcasing the potential of such compounds in drug discovery (Wang et al., 2008).
Biological Activity and Applications
- Antimicrobial Agents : The development of antimicrobial agents from fluorinated benzothiazoles, where fluorine substitution plays a critical role in enhancing biological activity, suggests that similarly structured compounds like the one may possess valuable antimicrobial properties. These agents show promise against various bacterial and fungal strains, indicating the potential of fluorinated compounds in addressing microbial resistance (Hutchinson et al., 2001).
Potential Therapeutic Applications
- Energetic Molecular Solids : The formation of molecular solids involving strong hydrogen bonds and weak intermolecular interactions, such as C–H⋯F and C–H⋯O, in compounds containing fluorinated moieties, points to the significance of such structures in creating materials with specific physical properties. These materials could find applications in drug delivery systems and material science (Wang et al., 2014).
Mechanism of Action
Mode of Action
It is known that the compound interacts with its targets in a specific manner that leads to changes in cellular processes .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Specific information on how environmental factors influence the action of “3,4-difluoro-n-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide” is currently unavailable .
Properties
IUPAC Name |
3,4-difluoro-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2N2O3/c17-12-3-1-9(7-13(12)18)15(21)20-10-2-4-14-11(8-10)16(22)19-5-6-23-14/h1-4,7-8H,5-6H2,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTHKBXXLBASAAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C=C(C=C2)NC(=O)C3=CC(=C(C=C3)F)F)C(=O)N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.